Cas no 1401421-14-4 (7-BroMo-3-phenylcinnoline)

• Product Name: 7-BroMo-3-phenylcinnoline
• CAS No: 1401421-14-4
• MF: C₁₄H₉BrN₂
• MW: 285.138662099838
• CID: 3167335
• PubChem ID: 84819650
• Update Time: 2025-06-08

7-BroMo-3-phenylcinnoline Chemical and Physical Properties

Names and Identifiers

• 7-BroMo-3-phenylcinnoline
• Cinnoline, 7-bromo-3-phenyl-
• 1401421-14-4

• Inchi： 1S/C14H9BrN2/c15-12-7-6-11-8-13(16-17-14(11)9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： FBPRFIXNNLLZEP-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(Br)=C2)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 283.99491Da
• Monoisotopic Mass: 283.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Additional information on 7-BroMo-3-phenylcinnoline

Introduction to 7-Bromo-3-phenylcinnoline (CAS No. 1401421-14-4)

7-Bromo-3-phenylcinnoline (CAS No. 1401421-14-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 7-Bromo-3-phenylcinnoline.

The chemical structure of 7-Bromo-3-phenylcinnoline is composed of a cinnoline core with a bromine substituent at the 7-position and a phenyl group at the 3-position. This specific arrangement imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation. The cinnoline scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the bromine and phenyl groups further modulates these activities, potentially enhancing the compound's therapeutic potential.

In terms of synthesis, 7-Bromo-3-phenylcinnoline can be prepared through various methodologies. One common approach involves the reaction of 3-bromobenzaldehyde with an appropriate nitrile derivative in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, which offer improved efficiency and environmental sustainability.

The biological activities of 7-Bromo-3-phenylcinnoline have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, studies have demonstrated its antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). These findings suggest that 7-Bromo-3-phenylcinnoline could be a valuable lead compound for the development of new antiviral drugs.

In the realm of cancer research, 7-Bromo-3-phenylcinnoline has shown promising anticancer properties by inducing apoptosis in various cancer cell lines. Mechanistic studies have revealed that this compound targets multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings highlight the potential of 7-Bromo-3-phenylcinnoline as a novel anticancer agent with a broad spectrum of activity.

Beyond its therapeutic applications, 7-Bromo-3-phenylcinnoline has also been investigated for its use as a fluorescent probe in bioimaging studies. The presence of the bromine and phenyl groups enhances the compound's photophysical properties, making it suitable for real-time monitoring of cellular processes. Recent studies have utilized 7-Bromo-3-phenylcinnoline-based probes to investigate protein-protein interactions and intracellular signaling events with high spatial and temporal resolution.

The safety profile of 7-Bromo-3-phenylcinnoline is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 7-Bromo-3-phenylcinnoline (CAS No. 1401421-14-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of healthcare and medicine.